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Compound of Interest

Compound Name: Lenvatinib

Cat. No.: B1674733 Get Quote

Lenvatinib is a potent kinase inhibitor used in cancer therapy; as such, it is classified as a

hazardous, cytotoxic drug requiring specialized handling and disposal procedures to ensure

personnel safety and environmental protection.[1][2][3] Adherence to these guidelines is critical

to mitigate risks associated with exposure to this compound. All disposal actions must comply

with applicable local, state, and federal regulations.[4][5][6]

Personal Protective Equipment (PPE)
Before handling Lenvatinib or any contaminated materials, appropriate personal protective

equipment must be worn. The following table summarizes the required PPE based on safety

data sheet recommendations.[7][8][9][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1674733?utm_src=pdf-interest
https://www.benchchem.com/product/b1674733?utm_src=pdf-body
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://obaid.info/pdf/MSDS/L/Lenvima-Capsule-2.pdf
https://www.netregs.org.uk/environmental-topics/waste/managing-waste-materials/cytotoxic-and-cytostatic-drugs/
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6886
https://content.labscoop.com/products/7616e2fa-ce8f-4a3a-9659-284a1937d236/rKRiS19375m.pdf
https://www.ema.europa.eu/en/documents/product-information/lenvima-epar-product-information_en.pdf
https://www.benchchem.com/product/b1674733?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-10981A/Lenvatinib-mesylate-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/lenvatinib-pd1911071039.html
https://obaid.info/pdf/MSDS/L/Lenvima-Capsule-1.pdf
https://www.osha.gov/enforcement/directives/std-01-23-001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Gloves
Double-gloving with chemo-rated, powder-free

gloves is recommended.[10]

Eye Protection

Wear tightly fitting safety goggles or a face

shield conforming to EN 166 (EU) or NIOSH

(US).[4][8]

Lab Coat/Gown
An impermeable, long-sleeved gown that is

cuffed and ties in the back should be used.[11]

Respiratory

For handling powders or creating aerosols, a

NIOSH-approved respirator or full-face

respirator is necessary.[2][8]

Standard Operating Procedure for Lenvatinib
Disposal
The following step-by-step procedure outlines the disposal process for unused Lenvatinib and

materials contaminated during research activities.

1. Waste Segregation and Collection:

Identify Waste: All materials that have come into contact with Lenvatinib, including unused

or expired drug, contaminated labware (e.g., vials, syringes, pipette tips), and used PPE,

must be treated as cytotoxic waste.[3][11]

Use Designated Containers: Collect all Lenvatinib waste in clearly labeled, leak-proof, and

puncture-resistant containers specifically designated for cytotoxic waste.[1][3] These

containers are often color-coded, typically with purple lids.[1][3]

2. Packaging and Labeling:

Seal Containers: Ensure the primary waste container is securely sealed to prevent any

leakage.[12]
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Labeling: The container must be clearly labeled with the cytotoxic symbol and identify the

contents.[13] Follow institutional and regulatory guidelines for specific labeling requirements.

3. Final Disposal:

Licensed Disposal Vendor: Excess and expired Lenvatinib should be offered to a licensed

hazardous material disposal company.[4]

Incineration: The preferred method for disposing of cytotoxic waste is through high-

temperature incineration by a specialized waste management service.[1][4]

Avoid Environmental Release: Under no circumstances should Lenvatinib or its containers

be disposed of in standard trash or discharged into drains or sewer systems.[8][9][12]

Emergency Procedure: Lenvatinib Spills
In the event of a spill, immediate and proper cleanup is required to prevent exposure and

contamination.

1. Secure the Area:

Evacuate non-essential personnel from the area.[8][12]

Ensure the area is well-ventilated.[7]

2. Contain the Spill:

For Powders: Gently cover the spill with a damp cloth or absorbent material to avoid raising

dust.[2][9] DO NOT dry sweep.

For Liquids: Surround the spill with absorbent material to contain it.[7]

3. Cleanup:

Wearing full PPE, collect all contaminated materials.

Use a spark-proof tool for collection if necessary.[8][12]
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Place all cleanup materials into a designated cytotoxic waste container.[5]

4. Decontamination:

Clean the spill area twice with an appropriate solvent, such as alcohol, followed by soap and

water.[7][9]

Experimental Protocols
The reviewed safety data sheets and disposal guidelines do not provide specific experimental

protocols for the chemical inactivation or degradation of Lenvatinib. The standard industry

practice relies on containment, segregation, and high-temperature incineration as the primary

methods of disposal.[1][4]

Lenvatinib Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Lenvatinib waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Lenvatinib cytotoxic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

